Cas no 144437-22-9 (ST50993793)

• Product Name: ST50993793
• CAS No: 144437-22-9
• MF: C₃₂H₃₄N₄
• MW: 474.639167308807
• CID: 2777501
• PubChem ID: 5071281
• Update Time: 2025-04-21

ST50993793 Chemical and Physical Properties

Names and Identifiers

• DTXCID20358878
• AKOS024362744
• Octahydro-1,3,4,6-tetrakis(benzyl)imidazo[4,5-d]imidazole
• DTXSID40408026
• ST50993793
• N,N',N'',N'''-tetrabenzyl-2,4,6,8-tetraaza-bicyclo[3,3,0]octane
• 144437-22-9

• Inchi： 1S/C32H34N4/c1-5-13-27(14-6-1)21-33-25-34(22-28-15-7-2-8-16-28)32-31(33)35(23-29-17-9-3-10-18-29)26-36(32)24-30-19-11-4-12-20-30/h1-20,31-32H,21-26H2
• InChI Key： OTMSHYNJUAEKHY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CN(CC2C=CC=CC=2)C2C1N(CC1C=CC=CC=1)CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 474.27834710Da
• Monoisotopic Mass: 474.27834710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 13Ų